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Compound of Interest

Compound Name: 10Z-Vitamin K2-d7

Cat. No.: B1154646

For researchers, scientists, and drug development professionals, sourcing well-characterized
chemical compounds is a critical starting point for any study. This technical guide provides an
in-depth overview of the commercial availability of 10Z-Vitamin K2-d7, a deuterated, cis-
isomer of Menaquinone-7 (MK-7). Due to the limited commercial availability and biological
study of the specific 10Z isomer, this guide also encompasses the more broadly available
deuterated MK-7, highlighting the crucial importance of isomeric purity in research applications.

Understanding Vitamin K2 Isomers: The
Significance of "10Z"

Vitamin K2 exists as a series of menaquinones, with MK-7 being of significant biological
interest. The side chain of MK-7 contains multiple double bonds, which can exist in either a
trans (E) or cis (Z) configuration. The all-trans isomer is considered the most biologically active
form. The presence of cis isomers, such as 10Z-Vitamin K2, can arise during synthesis or from
exposure to light. For researchers, understanding the precise isomeric composition of their
Vitamin K2 standard is paramount, as it can significantly impact experimental outcomes.
Deuterated analogs, such as Vitamin K2-d7, are invaluable as internal standards for accurate
guantification in complex biological matrices using mass spectrometry.

Commercial Supplier Data for Deuterated Vitamin
K2-MK-7
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The following table summarizes the available information for commercial suppliers of
deuterated Vitamin K2-MK-7. It is important to note that while the user's query specified "10Z-
Vitamin K2-d7," most suppliers offer the all-trans isomer or a mixture of isomers. Researchers
should contact the suppliers directly to obtain lot-specific certificates of analysis for detailed
information on isomeric purity.
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Supplier

Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Smolecule

6Z,10Z-
Vitamin K2-
d7[1]

Not Specified

C31H37D70

~451.691[1]

Explicitly lists
Z (cis)
isomers. The
molecular
formula and
weight
appear to
correspond to
a shorter side
chain than
MK-7.

Pharmaffiliate

S

Menaquinone
7-d7[2]

1233937-31-
9[2]

C46H57D70
2[2]

656.04[2]

Synonyms
include "(all-
E)-...-d7,"
indicating the
trans

isomer[2].

Dove
Research &

Analytics

Menaquinone
7-d7[3]

1233937-31-
9[3]

C46H57D70
2[3]

656.04[3]

Synonyms
include "(all-
E)-...-d7,"
suggesting
the trans

isomer([3].

Santa Cruz

Biotechnolog

y

Menaquinone
7-d7[4]

1233937-31-
9[4]

C46H57D70
2[4]

656.04[4]

Isomeric
configuration
not specified
in the product
summary. A
Certificate of
Analysis
should be

requested for
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lot-specific

data.

Labeled as

the
MedchemExp  Menaquinone  1233937-31- C46H57D70 656.04 deuterium-
ress -7-d7 9 2 labeled

Menaquinone

-7.

Specifies the
6Z isomer.
The

molecular

Holzel-

Diagnostika 6Z-Vitamin N C31H37D70
L Not Specified 451.691 formula
(distributor for  K2-d7 2

suggests a
TRC) )
shorter side
chain than
MK-7.

Experimental Protocols

Given that 10Z-Vitamin K2-d7 is most likely to be used as an internal standard for the
quantification of the biologically active all-trans MK-7, the following is a representative
experimental protocol for the analysis of Vitamin K2 isomers in a biological matrix by LC-
MS/MS.

Protocol: Quantification of Vitamin K2 (MK-7) Isomers in
Human Serum using LC-MS/MS with a Deuterated
Internal Standard

1. Objective: To accurately quantify the concentration of all-trans-MK-7 and its potential cis
isomers in human serum samples. Menaquinone-7-d7 is used as an internal standard (IS) to
correct for matrix effects and variations in sample processing.

2. Materials:
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Human serum samples

Menaquinone-7 (all-trans) analytical standard

Menaquinone-7-d7 (as IS)

Hexane (HPLC grade)

2-Propanol (HPLC grade)

Methanol (LC-MS grade)

Ammonium formate

Formic acid

Deionized water

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Centrifuge

Nitrogen evaporator

LC-MS/MS system with an appropriate column for isomer separation (e.g., C30 column)
. Sample Preparation (Liquid-Liquid Extraction followed by SPE):

Thaw serum samples on ice.

To 500 pL of serum in a glass tube, add 20 puL of the Menaquinone-7-d7 internal standard
solution (e.g., 100 ng/mL in ethanol). Vortex briefly.

Add 2 mL of hexane/2-propanol (3:2, v/v) and vortex vigorously for 2 minutes.
Centrifuge at 3000 x g for 10 minutes at 4°C.

Carefully transfer the upper organic layer to a new glass tube.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1154646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Repeat the extraction step on the remaining aqueous layer and combine the organic
extracts.

Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at
30°C.

Reconstitute the dried extract in 1 mL of methanol and proceed to Solid Phase Extraction for
further cleanup.

Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.
Load the reconstituted sample onto the SPE cartridge.
Wash the cartridge with 3 mL of water/methanol (1:1, v/v).
Elute the analytes with 2 mL of methanol.
Evaporate the eluate to dryness under nitrogen.
Reconstitute the final residue in 100 pL of the mobile phase for LC-MS/MS analysis.
. LC-MS/MS Analysis:
Liquid Chromatography:

o Column: C30 reverse-phase column (e.g., 2.1 x 150 mm, 3 um). The use of a C30 phase
is crucial for providing the shape selectivity needed to resolve cis/trans isomers.

o Mobile Phase A: Water with 10 mM ammonium formate and 0.1% formic acid.

o Mobile Phase B: Methanol with 10 mM ammonium formate and 0.1% formic acid.

o Gradient: A suitable gradient from, for example, 80% B to 100% B over 15 minutes.
o Flow Rate: 0.3 mL/min.

o Column Temperature: 20°C.

o Injection Volume: 10 pL.
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e Mass Spectrometry:
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Scan Type: Multiple Reaction Monitoring (MRM).
o MRM Transitions:
» all-trans-MK-7: Precursor ion [M+H]+ — Product ion (specific fragment)
= Menaquinone-7-d7 (IS): Precursor ion [M+H]+ — Product ion (corresponding fragment)
o Optimize cone voltage and collision energy for each transition.
5. Data Analysis:

 Integrate the peak areas for the specific MRM transitions of the analyte (all-trans-MK-7 and
any observed cis isomers) and the internal standard (Menaquinone-7-d7).

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

o Determine the concentration of MK-7 in the serum samples from the calibration curve.

Visualizations
Signaling Pathways of Vitamin K2

Vitamin K2 is known to influence several key signaling pathways that are critical in cellular
processes related to bone metabolism, cardiovascular health, and inflammation. The following
diagram illustrates the relationship between Vitamin K2 and some of these pathways.
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Caption: Vitamin K2's dual role as a GGCX cofactor and a signaling modulator.

Experimental Workflow for LC-MS/MS Analysis

The logical flow of the experimental protocol for quantifying Vitamin K2 using a deuterated
internal standard is depicted below. This workflow highlights the key stages from sample

collection to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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